Cas no 1807097-78-4 (2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole
• CAS No: 1807097-78-4
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4818594
• Update Time: 2025-06-12

2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole

• Inchi： 1S/C9H5ClN2O4/c10-4-7(13)9-11-6-2-1-5(12(14)15)3-8(6)16-9/h1-3H,4H2
• InChI Key： JEHVDSWQVPXMBL-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC(=CC=2O1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.2
• Topological Polar Surface Area: 88.9

Additional information on 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole

Introduction to 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole (CAS No. 1807097-78-4)

2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1807097-78-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole, particularly the presence of a nitro group and a chloroacetyl moiety, contribute to its unique chemical properties and potential pharmacological effects.

The synthesis of 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of benzo[d]oxazole, followed by functional group transformations to introduce the chloroacetyl side chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The final product is characterized using spectroscopic techniques (e.g., NMR, IR, mass spectrometry) and analytical methods (e.g., HPLC, GC) to confirm its structural integrity.

Recent research has highlighted the potential of benzo[d]oxazole derivatives as scaffolds for developing novel therapeutic agents. The nitro group in 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Studies have demonstrated that nitroaromatic compounds can exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The chloroacetyl moiety further enhances the compound's bioactivity by facilitating covalent bonding with biomolecules, which can lead to increased drug stability and target specificity.

In the realm of medicinal chemistry, 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole has been investigated for its role in modulating inflammatory pathways. In vitro studies have shown that this compound can inhibit the activity of key pro-inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are crucial in the production of inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole may offer therapeutic benefits in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole has also been explored in preclinical studies. Research indicates that this compound can induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. The nitro group plays a pivotal role in these processes by generating reactive oxygen species (ROS) that damage cellular components. Additionally, the chloroacetyl group enhances the compound's ability to interact with proteins involved in cell cycle regulation and survival mechanisms. These findings suggest that 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole could be a valuable candidate for further development into an anticancer therapeutic.

Another area of interest is the antimicrobial activity of benzo[d]oxazole derivatives. Studies have revealed that compounds structurally similar to 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole exhibit potent activity against Gram-positive bacteria, Gram-negative bacteria, and even certain fungi. The mechanism of action likely involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways. Given the growing problem of antibiotic resistance, novel antimicrobial agents like 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole are desperately needed to address this global health challenge.

The pharmacokinetic properties of 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which may influence its bioavailability and tissue distribution. Further investigations using animal models will provide more insights into its pharmacokinetic profile.

In conclusion, 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole (CAS No. 1807097-78-4) represents a promising candidate for drug discovery due to its unique structural features and demonstrated biological activities. Its potential applications in treating inflammation-related diseases, cancer, and infections make it an attractive molecule for further exploration. As research continues to uncover new therapeutic targets and mechanisms, 2-(2-Chloroacetyl)-6-nitrobenzo[d]oxazole may play a significant role in developing next-generation pharmaceuticals.